Cas no 1781562-31-9 (2-(3,5-dimethylpyridin-2-yl)-2-methylpropanoic acid)

2-(3,5-Dimethylpyridin-2-yl)-2-methylpropanoic acid is a pyridine-based carboxylic acid derivative with potential applications in pharmaceutical and agrochemical research. Its structure, featuring a dimethylpyridine core and a sterically hindered carboxylic acid group, offers unique reactivity and binding properties, making it a valuable intermediate in synthetic chemistry. The compound’s stability and well-defined stereochemistry enhance its utility in the development of bioactive molecules. Its distinct substitution pattern allows for selective functionalization, enabling tailored modifications for targeted applications. This compound is particularly useful in medicinal chemistry for exploring structure-activity relationships in drug discovery. High purity and consistent synthesis protocols ensure reliable performance in research and industrial settings.
2-(3,5-dimethylpyridin-2-yl)-2-methylpropanoic acid structure
1781562-31-9 structure
Product Name:2-(3,5-dimethylpyridin-2-yl)-2-methylpropanoic acid
CAS No:1781562-31-9
MF:C11H15NO2
MW:193.242303133011
CID:6425057
PubChem ID:82401931
Update Time:2025-06-08

2-(3,5-dimethylpyridin-2-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3,5-dimethylpyridin-2-yl)-2-methylpropanoic acid
    • 2-Pyridineacetic acid, α,α,3,5-tetramethyl-
    • 1781562-31-9
    • 2-(3,5-Dimethylpyridin-2-yl)-2-methylpropanoicacid
    • EN300-1138924
    • Inchi: 1S/C11H15NO2/c1-7-5-8(2)9(12-6-7)11(3,4)10(13)14/h5-6H,1-4H3,(H,13,14)
    • InChI Key: FTKSXRWLUFMALC-UHFFFAOYSA-N
    • SMILES: C(C1N=CC(C)=CC=1C)(C)(C)C(=O)O

Computed Properties

  • Exact Mass: 193.110278721g/mol
  • Monoisotopic Mass: 193.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • Density: 1.094±0.06 g/cm3(Predicted)
  • Boiling Point: 322.0±37.0 °C(Predicted)
  • pka: 3.44±0.16(Predicted)

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Additional information on 2-(3,5-dimethylpyridin-2-yl)-2-methylpropanoic acid

Research Brief on 2-(3,5-dimethylpyridin-2-yl)-2-methylpropanoic acid (CAS: 1781562-31-9)

2-(3,5-dimethylpyridin-2-yl)-2-methylpropanoic acid (CAS: 1781562-31-9) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine and propanoic acid structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current biomedical research.

The synthesis of 2-(3,5-dimethylpyridin-2-yl)-2-methylpropanoic acid involves a multi-step process that ensures high purity and yield. Recent advancements in synthetic methodologies have optimized the production of this compound, making it more accessible for further pharmacological evaluation. Researchers have employed techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to confirm the structural integrity and purity of the synthesized compound. These analytical methods are critical for ensuring the reliability of subsequent biological assays.

Pharmacological studies have revealed that 2-(3,5-dimethylpyridin-2-yl)-2-methylpropanoic acid exhibits notable activity in modulating specific biological pathways. Preliminary in vitro assays indicate that the compound interacts with key enzymes and receptors involved in inflammatory and metabolic processes. For instance, it has been shown to inhibit the activity of certain cyclooxygenase (COX) enzymes, suggesting potential anti-inflammatory applications. Additionally, its ability to modulate peroxisome proliferator-activated receptors (PPARs) highlights its relevance in metabolic disorders such as diabetes and obesity.

In vivo studies have further corroborated the therapeutic potential of this compound. Animal models of inflammation and metabolic dysfunction have demonstrated significant improvements upon administration of 2-(3,5-dimethylpyridin-2-yl)-2-methylpropanoic acid. These findings are particularly encouraging for the development of new treatments for chronic inflammatory diseases and metabolic syndromes. However, researchers emphasize the need for further toxicological and pharmacokinetic studies to assess the compound's safety and efficacy in humans.

The mechanistic insights into the action of 2-(3,5-dimethylpyridin-2-yl)-2-methylpropanoic acid have been elucidated through molecular docking and computational modeling studies. These approaches have identified potential binding sites and interaction mechanisms with target proteins, providing a foundation for structure-activity relationship (SAR) studies. Such insights are invaluable for the rational design of derivatives with enhanced pharmacological profiles.

Despite the promising results, challenges remain in the development of 2-(3,5-dimethylpyridin-2-yl)-2-methylpropanoic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 2-(3,5-dimethylpyridin-2-yl)-2-methylpropanoic acid (CAS: 1781562-31-9) represents a promising candidate for drug development, with potential applications in inflammation and metabolic disorders. Continued research efforts are warranted to fully exploit its therapeutic potential and address existing challenges. This compound exemplifies the innovative strides being made in chemical biology and underscores the importance of interdisciplinary collaboration in advancing pharmaceutical science.

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